![molecular formula C19H19NO4 B5189385 2-[(4-butoxybenzyl)oxy]-1H-isoindole-1,3(2H)-dione](/img/structure/B5189385.png)
2-[(4-butoxybenzyl)oxy]-1H-isoindole-1,3(2H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-butoxybenzyl)oxy]-1H-isoindole-1,3(2H)-dione, also known as BI-78D3, is a small molecule inhibitor that has gained attention in the scientific community for its potential therapeutic applications. This compound is a member of the isoindolinone family and has been shown to have potent anticancer activity, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 2-[(4-butoxybenzyl)oxy]-1H-isoindole-1,3(2H)-dione involves the inhibition of the protein kinase CK2, which plays a critical role in cell proliferation and survival. By blocking CK2 activity, this compound induces apoptosis and inhibits cancer cell growth. Additionally, this compound has been shown to sensitize cancer cells to other chemotherapeutic agents, making it a potential candidate for combination therapy.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer activity, this compound has been shown to inhibit angiogenesis, which is the formation of new blood vessels that is critical for tumor growth. Furthermore, this compound has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(4-butoxybenzyl)oxy]-1H-isoindole-1,3(2H)-dione is its potent anticancer activity, which makes it a promising candidate for further research. Additionally, this compound has been shown to have a good safety profile and does not appear to have significant toxicity in animal models. However, one limitation of this compound is its relatively low solubility, which may limit its effectiveness in certain applications.
Future Directions
There are several future directions for research on 2-[(4-butoxybenzyl)oxy]-1H-isoindole-1,3(2H)-dione. One area of interest is the development of more effective formulations of the compound to improve its solubility and bioavailability. Additionally, further studies are needed to explore the potential of this compound as a treatment for other types of cancer. Finally, research is needed to better understand the mechanism of action of this compound and to identify potential biomarkers that could be used to predict patient response to treatment.
Synthesis Methods
The synthesis of 2-[(4-butoxybenzyl)oxy]-1H-isoindole-1,3(2H)-dione involves several steps, including the reaction of 4-butoxybenzylamine with phthalic anhydride to form the intermediate compound, followed by cyclization with acetic anhydride and hydrolysis to yield the final product. This synthetic route has been optimized to produce high yields of this compound with good purity.
Scientific Research Applications
2-[(4-butoxybenzyl)oxy]-1H-isoindole-1,3(2H)-dione has been extensively studied for its anticancer activity, particularly in the treatment of breast cancer. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and blocking cell cycle progression. In addition, this compound has also been investigated for its potential as a treatment for other types of cancer, including lung, colon, and ovarian cancer.
Properties
IUPAC Name |
2-[(4-butoxyphenyl)methoxy]isoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO4/c1-2-3-12-23-15-10-8-14(9-11-15)13-24-20-18(21)16-6-4-5-7-17(16)19(20)22/h4-11H,2-3,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIAXFSMFGMXNNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)CON2C(=O)C3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.